4-[2-(2-pyridinylamino)-1,3-thiazol-4-yl]-1,2-benzenediol

• IUPAC Name: 4-[2-(pyridin-2-ylamino)-1,3-thiazol-4-yl]benzene-1,2-diol
• InChI: InChI=1S/C14H11N3O2S/c18-11-5-4-9(7-12(11)19)10-8-20-14(16-10)17-13-3-1-2-6-15-13/h1-8,18-19H,(H,15,16,17)
• InChI Key: IVKGGQWGKCGHCS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)NC2=NC(=CS2)C3=CC(=C(C=C3)O)O
• Molecular Formula: C14H11N3O2S
• Molecular Weight: 285.32 g/mol
• Solubility: 11.3 [ug/mL] (The mean of the results at pH 7.4)

Description

Synthesis Analysis

The synthesis of compounds related to "4-[2-(2-pyridinylamino)-1,3-thiazol-4-yl]-1,2-benzenediol" often involves the condensation of thiazole derivatives with pyridine analogs. For instance, the creation of cytotoxic and radiosensitizing agents utilizing 4-substituted-thiazol-2-ylamino and pyridin-2-yl benzene-sulfonamides showcases a method that could be adapted for synthesizing compounds with similar structural frameworks (Ghorab et al., 2012).

Molecular Structure Analysis

Molecular structure analysis of similar compounds emphasizes the importance of intramolecular and intermolecular hydrogen bonding, as seen in studies involving thiadiazole and pyridine derivatives. These interactions often dictate the stability and reactivity of the compounds, as demonstrated by the synthesis and characterization of various thiadiazole analogs (Dani et al., 2013).

Chemical Reactions and Properties

The chemical reactivity of thiazolyl-pyridinyl compounds includes engaging in cycloaddition reactions, as well as forming complexes with metals which can exhibit unique fluorescence properties or anticancer activity. For example, Co(II) complexes with thiazol-2-yl and pyridin-2-ylmethylene derivatives have been synthesized and analyzed for their structural properties and potential anticancer activity (Vellaiswamy & Ramaswamy, 2017).